2-((1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[1-(4-chlorophenyl)-5-phenylimidazol-2-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C20H16ClN5OS2/c1-13-24-25-19(29-13)23-18(27)12-28-20-22-11-17(14-5-3-2-4-6-14)26(20)16-9-7-15(21)8-10-16/h2-11H,12H2,1H3,(H,23,25,27)
• InChI Key: HNVSQJRQEFQBOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CSC2=NC=C(N2C3=CC=C(C=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C20H16ClN5OS2
• Molecular Weight: 442.0 g/mol

Description

2-((1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H16ClN5OS2 and its molecular weight is 441.95. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Applications

Research on compounds structurally related to the specified chemical has demonstrated moderate to good antibacterial activity against both gram-positive and gram-negative bacteria. For instance, derivatives of 2-(4-chlorophenyl)-N-(4-oxo-2-aryl(1,3 thiazolidin-3-yl))acetamides and related structures have been synthesized and evaluated, showing significant antibacterial efficacy (Desai et al., 2008). Similarly, novel derivatives incorporating thiadiazole and oxadiazole were synthesized, demonstrating significant antibacterial activity, indicating their potential as antibacterial agents (Ramalingam et al., 2019).

Anticancer and Antitumor Applications

A variety of compounds related to the specified chemical structure have been synthesized and evaluated for their anticancer and antitumor activities. For example, a study synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, which were screened for their potential antitumor activity in vitro, revealing considerable anticancer activity against some cancer cell lines (Yurttaş et al., 2015). Another study focused on the synthesis of new thiadiazole derivatives as anticancer agents, showing high selectivity and apoptosis induction in cancer cells, highlighting their therapeutic potential (Evren et al., 2019).

Anticonvulsant Activity

Research into omega-(1H-1-imidazolyl)-N-phenylalkanoic acid amide derivatives has identified compounds with significant anticonvulsant activity, with one study identifying a compound as particularly active against seizures induced by maximal electroshock (Aktürk et al., 2002).

Molecular Modeling and Drug Interaction Studies

Molecular modeling and ligand-protein interaction studies of benzothiazolinone acetamide analogs have provided insights into their potential as photosensitizers in dye-sensitized solar cells and revealed promising nonlinear optical activity and binding interactions with cyclooxygenase 1 (COX1), suggesting a multifaceted approach to drug discovery and photovoltaic efficiency modeling (Mary et al., 2020).